Cas no 16050-65-0 (1,2,4-Triazolidine-3,5-dione,4-ethyl-)
16050-65-0 structure
Product Name:1,2,4-Triazolidine-3,5-dione,4-ethyl-
CAS No:16050-65-0
MF:C4H7N3O2
MW:129.117280244827
CID:200455
PubChem ID:85253
Update Time:2025-04-19
1,2,4-Triazolidine-3,5-dione,4-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolidine-3,5-dione,4-ethyl-
- 4-ethyl-1,2,4-triazolidine-3,5-dione
- 4-ETHYLURAZOLE
- 1,2,4-Triazolidine-3,5-dione,4-ethyl
- 4-Aethyl-[1,2,4]triazolidin-3,5-dion
- 4-Aethylurazol
- 4-ethyl-[1,2,4]triazolidine-3,5-dione
- 4-Ethyl-1,2,4-triazoldion
- 4-Ethyl-1,2,4-triazolindion
- 4-ethyl-3,5-dioxo-1,2,4-triazolidine
- EINECS 240-195-1
- Hydrazodicarbonsaeure-N-aethyl-imid
- NS00025228
- 16050-65-0
- DTXSID00166897
- SCHEMBL8857844
- FT-0618430
- FTLPCUOUNXWZMN-UHFFFAOYSA-N
- FT-0618429
-
- Inchi： 1S/C4H7N3O2/c1-2-7-3(8)5-6-4(7)9/h2H2,1H3,(H,5,8)(H,6,9)
- InChI Key： FTLPCUOUNXWZMN-UHFFFAOYSA-N
- SMILES： O=C1NNC(N1CC)=O
Computed Properties
- Exact Mass: 129.05400
- Monoisotopic Mass: 129.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.4A^2
- XLogP3: -0.5
Experimental Properties
- Density: 1.26
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.479
- PSA: 70.65000
- LogP: -1.11540
1,2,4-Triazolidine-3,5-dione,4-ethyl- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,2,4-Triazolidine-3,5-dione,4-ethyl- Related Literature
-
1. Synthesis and fragmentation reactions of cyclic azo-compounds. Stereochemistry and transformations of photo-derived bicyclo[2,1,0]-pentanes, and thermal cycloreversion reactions of tricyclo[6,2,1,02,7]-undecatrienes and related compoundsW. P. Lay,K. Mackenzie,J. R. Telford J. Chem. Soc. C 1971 3199
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